Cas no 2096336-05-7 (4-[Methyl(phenyl)sulfamoyl]benzeneboronic acid)

4-[Methyl(phenyl)sulfamoyl]benzeneboronic acid is a boronic acid derivative featuring a methyl(phenyl)sulfamoyl substituent, making it a valuable intermediate in organic synthesis and cross-coupling reactions. Its benzeneboronic acid moiety enables participation in Suzuki-Miyaura couplings, facilitating the formation of carbon-carbon bonds in complex molecule construction. The sulfamoyl group enhances solubility and reactivity in polar solvents, broadening its utility in medicinal chemistry and materials science. This compound is particularly useful in the synthesis of pharmaceuticals and agrochemicals due to its stability and compatibility with diverse reaction conditions. Its well-defined structure ensures consistent performance in catalytic and stoichiometric applications.
4-[Methyl(phenyl)sulfamoyl]benzeneboronic acid structure
2096336-05-7 structure
Product Name:4-[Methyl(phenyl)sulfamoyl]benzeneboronic acid
CAS No:2096336-05-7
MF:C13H14BNO4S
MW:291.13056230545
CID:5463868
Update Time:2026-03-10

4-[Methyl(phenyl)sulfamoyl]benzeneboronic acid Chemical and Physical Properties

Names and Identifiers

    • 4-[Methyl(phenyl)sulfamoyl]benzeneboronic acid
    • [4-[methyl(phenyl)sulfamoyl]phenyl]boronic acid
    • {4-[methyl(phenyl)sulfamoyl]phenyl}boronic acid
    • Z3626031474
    • Inchi: 1S/C13H14BNO4S/c1-15(12-5-3-2-4-6-12)20(18,19)13-9-7-11(8-10-13)14(16)17/h2-10,16-17H,1H3
    • InChI Key: PUWVRBKKJNKHLI-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(B(O)O)=CC=1)(N(C)C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 291.0736593 g/mol
  • Monoisotopic Mass: 291.0736593 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 291.1
  • Topological Polar Surface Area: 86.2

4-[Methyl(phenyl)sulfamoyl]benzeneboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6767148-0.05g
{4-[methyl(phenyl)sulfamoyl]phenyl}boronic acid
2096336-05-7 95.0%
0.05g
$66.0 2025-03-12
Enamine
EN300-6767148-0.1g
{4-[methyl(phenyl)sulfamoyl]phenyl}boronic acid
2096336-05-7 95.0%
0.1g
$98.0 2025-03-12
Enamine
EN300-6767148-0.25g
{4-[methyl(phenyl)sulfamoyl]phenyl}boronic acid
2096336-05-7 95.0%
0.25g
$142.0 2025-03-12
Enamine
EN300-6767148-0.5g
{4-[methyl(phenyl)sulfamoyl]phenyl}boronic acid
2096336-05-7 95.0%
0.5g
$271.0 2025-03-12
Enamine
EN300-6767148-1.0g
{4-[methyl(phenyl)sulfamoyl]phenyl}boronic acid
2096336-05-7 95.0%
1.0g
$371.0 2025-03-12
Enamine
EN300-6767148-2.5g
{4-[methyl(phenyl)sulfamoyl]phenyl}boronic acid
2096336-05-7 95.0%
2.5g
$726.0 2025-03-12
Enamine
EN300-6767148-5.0g
{4-[methyl(phenyl)sulfamoyl]phenyl}boronic acid
2096336-05-7 95.0%
5.0g
$1075.0 2025-03-12
Enamine
EN300-6767148-10.0g
{4-[methyl(phenyl)sulfamoyl]phenyl}boronic acid
2096336-05-7 95.0%
10.0g
$1593.0 2025-03-12
1PlusChem
1P027OVL-50mg
4-[Methyl(phenyl)sulfamoyl]benzeneboronic acid; .
2096336-05-7 95%
50mg
$140.00 2023-12-19
1PlusChem
1P027OVL-100mg
4-[Methyl(phenyl)sulfamoyl]benzeneboronic acid; .
2096336-05-7 95%
100mg
$178.00 2023-12-19

Additional information on 4-[Methyl(phenyl)sulfamoyl]benzeneboronic acid

Introduction to 4-[Methyl(phenyl)sulfamoyl]benzeneboronic acid (CAS No. 2096336-05-7)

4-[Methyl(phenyl)sulfamoyl]benzeneboronic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its Chemical Abstracts Service (CAS) number 2096336-05-7, is a boronic acid derivative featuring a benzene ring substituted with a methyl(phenyl)sulfamoyl group. Boronic acids are well-known for their utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis, and the presence of the sulfamoyl moiety introduces additional functionalization possibilities, making this compound a versatile intermediate in drug discovery and material development.

The structure of 4-[Methyl(phenyl)sulfamoyl]benzeneboronic acid consists of a phenyl ring linked to a boronic acid functional group through an amide-like connection involving the methyl(phenyl)sulfamoyl moiety. This specific arrangement imparts unique reactivity and binding properties, which have been exploited in various applications, particularly in the design of bioactive molecules. The sulfamoyl group, characterized by its high polarity and ability to form hydrogen bonds, enhances the compound's solubility in polar solvents and its interaction with biological targets.

In recent years, the pharmaceutical industry has seen a surge in the use of boronic acid derivatives due to their role as key intermediates in the synthesis of novel therapeutic agents. The 4-[Methyl(phenyl)sulfamoyl]benzeneboronic acid (CAS No. 2096336-05-7) has been employed in the development of small-molecule inhibitors targeting various disease pathways. For instance, boronic acids are frequently used in the creation of protease inhibitors, which are critical in treating conditions such as cancer and infectious diseases. The sulfamoyl-substituted boronic acid derivative offers a promising scaffold for designing molecules with enhanced binding affinity and selectivity.

One of the most notable applications of this compound is in the field of medicinal chemistry, where it serves as a building block for constructing more complex drug candidates. The methyl(phenyl)sulfamoyl group provides a handle for further chemical modifications, allowing researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of their compounds. This flexibility has led to several preclinical studies exploring its potential in modulating enzyme activity and inhibiting pathological processes.

The synthesis of 4-[Methyl(phenyl)sulfamoyl]benzeneboronic acid (CAS No. 2096336-05-7) typically involves multi-step organic transformations, starting from readily available aromatic precursors. The introduction of the boronic acid functionality is often achieved through halogen-metal exchange followed by reaction with trialkyl borates or bis(pinacolato)diboron reagents. The sulfamoylation step requires careful control of reaction conditions to ensure high yield and purity, as side reactions can easily occur due to the reactivity of both the boronic acid and the sulfamoyl group.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For example, transition-metal-catalyzed cross-coupling reactions have been optimized to facilitate the introduction of diverse substituents onto the benzene ring, expanding the library of possible derivatives. These improvements have not only reduced production costs but also opened new avenues for structural diversification and lead optimization.

In addition to its pharmaceutical applications, 4-[Methyl(phenyl)sulfamoyl]benzeneboronic acid (CAS No. 2096336-05-7) has found utility in materials science, particularly in the development of organic electronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Boronic acids are known for their ability to form stable organogels and polymers, which can be used as host materials or dopants in these devices. The presence of the sulfamoyl group further enhances these properties by improving solubility and processability.

The compound's interaction with biological systems has also been studied extensively. Researchers have explored its potential as an inhibitor of enzymes involved in inflammation and oxidative stress, which are implicated in various chronic diseases. Preliminary studies suggest that derivatives of this compound exhibit promising anti-inflammatory effects by modulating key signaling pathways. However, further investigation is needed to fully elucidate its mechanism of action and therapeutic potential.

The role of computational chemistry in designing and optimizing derivatives of 4-[Methyl(phenyl)sulfamoyl]benzeneboronic acid (CAS No. 2096336-05-7) cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities, assess metabolic stability, and identify optimal lead structures before experimental synthesis begins. This approach has significantly accelerated drug discovery pipelines by minimizing trial-and-error experimentation.

The future prospects for this compound are promising, with ongoing research focusing on expanding its applications into new therapeutic areas and material sciences. Innovations in synthetic chemistry continue to unlock new possibilities for functionalizing this scaffold, leading to an ever-growing array of potential applications. As our understanding of biological systems evolves, so too will our ability to harness the versatility of compounds like 4-[Methyl(phenyl)sulfamoyl]benzeneboronic acid (CAS No. 2096336-05-7).

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd